Cas no 1806976-42-0 (5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid)

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid is a fluorinated pyridine derivative with a difluoromethyl substituent at the 5-position, a fluorine atom at the 2-position, and a methyl group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, which enhance metabolic stability and bioavailability. The presence of multiple fluorine atoms contributes to increased lipophilicity and improved binding affinity in target interactions. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound’s well-defined structure and high purity make it suitable for applications in drug discovery and material science.

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid structure

1806976-42-0 structure

Product Name:5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid

CAS No:1806976-42-0

MF:C₈H₆F₃NO₂

MW:205.133952617645

CID:4884332

Update Time:2025-06-07

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid
- Inchi： 1S/C8H6F3NO2/c1-3-5(8(13)14)4(6(9)10)2-12-7(3)11/h2,6H,1H3,(H,13,14)
- InChI Key： AAVVKQVUQXKSMU-UHFFFAOYSA-N
- SMILES： FC(C1C=NC(=C(C)C=1C(=O)O)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 225
XLogP3: 1.8
Topological Polar Surface Area: 50.2

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033369-250mg	5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid	1806976-42-0	95%	250mg	$1,068.20	2022-03-31
Alichem	A029033369-500mg	5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid	1806976-42-0	95%	500mg	$1,685.00	2022-03-31
Alichem	A029033369-1g	5-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-carboxylic acid	1806976-42-0	95%	1g	$3,126.60	2022-03-31